Cas no 64837-91-8 (2-Bromo-5,6-dimethoxy-3-methylpyridine)

• Product Name: 2-Bromo-5,6-dimethoxy-3-methylpyridine
• CAS No: 64837-91-8
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• MDL: MFCD27996780
• CID: 1080214
• PubChem ID: 73554830
• Update Time: 2025-10-23

2-Bromo-5,6-dimethoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5,6-dimethoxy-3-methylpyridine
• 2-Bromo-5,6-dimethoxy-3-methyl-pyridine
• 2,3-Dimethoxy-4-hydroxy-5-methyl-6-bromopyridine
• 4-Pyridinol, 2-bromo-5,6-dimethoxy-3-methyl-
• 6-Brom-2,3-dimethoxy-5-methyl-4-pyridinol
• 6-Brom-2,3-dimethoxy-5-methylpyridin
• CTK2A2866
• FCH2518490
• AK150748
• AX8287758
• A903943
• DB-313699
• AKOS022190082
• CS-0153269
• AS-63996
• 64837-91-8
• C76031

• MDL： MFCD27996780
• Inchi： 1S/C8H10BrNO2/c1-5-4-6(11-2)8(12-3)10-7(5)9/h4H,1-3H3
• InChI Key： XQHPLQOOHHDFDO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(=N1)OC)OC

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-5,6-dimethoxy-3-methylpyridine

2-Bromo-5,6-Dimethoxy-3-Methylpyridine: A Comprehensive Overview

2-Bromo-5,6-Dimethoxy-3-Methylpyridine, identified by the CAS Registry Number 64837-91-8, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyridine ring system, which serves as the foundation for its various functional groups. The presence of a bromine atom at the 2-position, methoxy groups at the 5 and 6 positions, and a methyl group at the 3-position contributes to its unique chemical properties and reactivity.

The synthesis of 2-Bromo-5,6-Dimethoxy-3-Methylpyridine typically involves multi-step organic reactions, often utilizing intermediates such as picryl chloride or other brominating agents. Recent advancements in synthetic methodologies have enabled chemists to optimize the yield and purity of this compound, making it more accessible for research and industrial applications. The compound's stability under various reaction conditions has been extensively studied, with findings indicating its suitability for use in both acidic and neutral environments.

In terms of applications, 2-Bromo-5,6-Dimethoxy-3-Methylpyridine has been explored for its potential in drug discovery. Its structural features make it an ideal candidate for modifying existing pharmaceutical compounds to enhance their bioavailability or efficacy. For instance, researchers have utilized this compound as a precursor in the synthesis of novel anti-inflammatory agents and anticancer drugs. The methoxy groups at positions 5 and 6 are particularly valuable due to their ability to modulate the electronic properties of the molecule, thereby influencing its interaction with biological targets.

The latest studies on this compound have focused on its role in catalytic processes. Scientists have discovered that 2-Bromo-5,6-Dimethoxy-3-Methylpyridine can act as an efficient ligand in transition metal-catalyzed reactions, such as cross-coupling reactions. This finding has opened new avenues for its application in green chemistry and sustainable chemical synthesis. Furthermore, its ability to form stable complexes with metals like palladium and nickel has been highlighted in recent publications, underscoring its potential in advancing catalytic technologies.

In addition to its chemical applications, 2-Bromo-5,6-Dimethoxy-3-Methylpyridine has also been investigated for its environmental impact. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further research is required to fully understand its long-term effects on ecosystems and biodegradation pathways.

The future of 2-Bromo-5,6-Dimethoxy-3-Methylpyridine lies in its continued exploration across diverse scientific domains. As researchers delve deeper into its structural properties and reactivity, new opportunities for innovation are expected to emerge. Whether in drug development or catalytic chemistry, this compound is poised to play a pivotal role in shaping the future of organic synthesis.